Cas no 1227514-92-2 (2-Amino-4-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1227514-92-2
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4689018
• Update Time: 2025-06-12

2-Amino-4-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-6-(trifluoromethyl)pyridine
• FCH1168132
• 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-3-1-4(6(8,9)10)12-5(11)2-3/h1-2H,(H2,11,12)
• InChI Key： JTWQZCJDENRMKM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N)N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1227514-92-2)

2-Amino-4-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1227514-92-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its amino and trifluoromethyl functional groups, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine synthesis, CAS 1227514-92-2 suppliers, and its role in drug discovery, reflecting its growing importance in modern science.

The molecular structure of 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine features a pyridine ring substituted with fluorine and a trifluoromethyl group, enhancing its reactivity and stability. This makes it a valuable intermediate in the development of bioactive molecules and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have also highlighted the demand for efficient methods to produce such fluorinated compounds, as they often exhibit improved pharmacokinetic properties in pharmaceuticals.

In the context of pharmaceutical applications, 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine is explored for its potential in designing kinase inhibitors and antiviral agents. Its fluorine-rich structure aligns with the industry's focus on fluorinated drug candidates, which are known for enhanced metabolic stability and membrane permeability. Searches for fluoropyridine derivatives in medicine and CAS 1227514-92-2 uses underscore its relevance in cutting-edge research.

From an industrial perspective, this compound is also pivotal in agrochemical innovation. The trifluoromethyl group is a common motif in crop protection chemicals, contributing to the efficacy of herbicides and pesticides. Queries like 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine in agriculture reflect the intersection of chemistry and sustainable farming practices. Manufacturers and researchers are increasingly interested in its scalable synthesis to meet global demands.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine and ensuring its purity. Quality control is critical, as evidenced by searches for CAS 1227514-92-2 purity standards and analytical methods for fluoropyridines. These methods align with regulatory requirements in pharmaceutical and agrochemical industries, where precision is paramount.

In summary, 2-Amino-4-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1227514-92-2) is a multifaceted compound with broad applications in drug development and agrochemical research. Its structural features and functional groups make it a cornerstone in modern synthetic chemistry. As interest in fluorinated compounds and sustainable chemistry grows, this pyridine derivative will likely remain a focal point for innovation and industrial advancement.